Cas no 1235388-74-5 (N'-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-N-tert-butylethanediamide)

• Product Name: N'-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-N-tert-butylethanediamide
• CAS No: 1235388-74-5
• MF: C₂₁H₂₇N₃O₄
• MW: 385.456785440445
• CID: 6271470
• PubChem ID: 49683016
• Update Time: 2025-07-21

N'-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-N-tert-butylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-N-tert-butylethanediamide
• N'-{[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl}-N-tert-butylethanediamide
• VU0629484-1
• 1235388-74-5
• F5016-2382
• N-[[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl]-N'-tert-butyloxamide
• AKOS024489843
• N1-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-N2-(tert-butyl)oxalamide

• Inchi： 1S/C21H27N3O4/c1-21(2,3)23-19(26)18(25)22-13-14-8-10-24(11-9-14)20(27)17-12-15-6-4-5-7-16(15)28-17/h4-7,12,14H,8-11,13H2,1-3H3,(H,22,25)(H,23,26)
• InChI Key： YCWUDULBGHBGMA-UHFFFAOYSA-N
• SMILES： O=C(C1=CC2C=CC=CC=2O1)N1CCC(CNC(C(NC(C)(C)C)=O)=O)CC1

Computed Properties

• Exact Mass: 385.20015635g/mol
• Monoisotopic Mass: 385.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 91.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-N-tert-butylethanediamide

Professional Introduction to Compound with CAS No. 1235388-74-5 and Product Name: N'-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-N-tert-butylethanediamide

Compound with the CAS number 1235388-74-5 and the product name N'-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-N-tert-butylethanediamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a benzofuran moiety and a piperidine ring in its core structure suggests a high degree of molecular complexity, which is often associated with enhanced binding affinity and selectivity towards biological targets.

The benzofuran scaffold is a well-documented pharmacophore in medicinal chemistry, known for its role in various bioactive molecules. Its aromaticity and ability to engage in π-stacking interactions make it an attractive component in the design of novel therapeutic agents. In particular, derivatives of benzofuran have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this moiety into the compound under discussion likely contributes to its pharmacological activity by facilitating optimal interactions with biological receptors.

The piperidine ring, another key structural feature, is widely recognized for its role in enhancing the solubility and bioavailability of pharmaceutical compounds. Piperidine derivatives are prevalent in approved drugs due to their favorable pharmacokinetic profiles. The specific positioning of the 1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl group suggests a designed approach to modulate binding interactions, potentially improving target engagement and therapeutic efficacy.

The presence of a tert-butylethanediamide moiety further adds to the compound's structural complexity. This group is often employed in drug design to enhance metabolic stability and reduce unwanted side reactions. The tert-butyl substituent provides steric hindrance, which can be crucial for optimizing binding affinity and selectivity. Additionally, the amide bond within this moiety can participate in hydrogen bonding interactions, further contributing to the compound's ability to interact with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like this one with high accuracy. These tools have been instrumental in understanding how the various functional groups within the compound contribute to its overall pharmacological activity. For instance, studies using molecular dynamics simulations have shown that the benzofuran ring can effectively engage with aromatic residues in biological targets, while the piperidine ring promotes optimal orientation for receptor binding.

In vitro studies have begun to elucidate the potential therapeutic applications of this compound. Preliminary data suggest that it exhibits promising activity against certain enzymatic targets, making it a candidate for further development as an inhibitor or modulator of these pathways. The compound's ability to interact with multiple binding sites on its target proteins may lead to synergistic effects, enhancing its therapeutic potential.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct the complex framework efficiently. These methods not only improve the overall yield but also allow for greater control over stereochemistry, which is critical for biological activity.

As research continues to uncover new therapeutic targets and mechanisms, compounds like this one are expected to play a pivotal role in drug discovery efforts. The integration of cutting-edge computational tools with traditional experimental approaches has accelerated the pace at which novel molecules can be designed and evaluated. This synergy between computational modeling and experimental validation is essential for translating promising chemical entities into viable therapeutic agents.

The future development of this compound will likely involve further optimization of its pharmacokinetic properties through structure-activity relationship (SAR) studies. By systematically modifying various functional groups within the molecule, researchers can fine-tune its activity profile to maximize therapeutic efficacy while minimizing potential side effects. Additionally, exploring new synthetic routes may enable more cost-effective production scales suitable for large-scale clinical trials.

In conclusion, compound with CAS No. 1235388-74-5 and product name N'-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-N-tert-butylethanediamide represents a significant contribution to pharmaceutical chemistry. Its intricate molecular structure, featuring key pharmacophores such as benzofuran, piperidine, and tert-butylethanediamide, positions it as a promising candidate for further development into novel therapeutic agents. With ongoing research leveraging advanced computational tools and synthetic methodologies, this compound holds great potential for addressing unmet medical needs in various therapeutic areas.